2,4-Hexadienoic acid, potassium salt (1:1), (2E,4E)-

• CAS No.: 24634-61-5
• Product Name: 2,4-Hexadienoic acid, potassium salt (1:1), (2E,4E)-
• Molecular Formula: C6H7O2K; C6H7KO2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: potassium;(2E,4E)-hexa-2,4-dienoate
• Standard InChI: InChI=1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/q;+1/p-1/b3-2+,5-4+
• Standard InChIKey: CHHHXKFHOYLYRE-STWYSWDKSA-M
• Isomeric SMILES: C/C=C/C=C/C(=O)[O-].[K+]
• SMILES: CC=CC=CC(=O)[O-].[K+]
• Canonical SMILES: CC=CC=CC(=O)[O-].[K+]
• Colorform: White powder; Crystals; White crystals or powde
• Density: 1.363 at 25 °C/20 °C
• Melting Point: for sorbic acidMelting range of sorbic acid isolated by acidification and not recrystallised 133 °C to 135 °C after vacuum drying in a sulphuric acid desiccator; 270 °C (decomposition); >270 °C (decomposes)
• Physical Description: DryPowder; Liquid; PelletsLargeCrystals; DryPowder; PelletsLargeCrystals; White crystalline powder showing no change in colour after heating for 90 minutes at 105 °C
• Description: Potassium sorbate is a potassium salt having sorbate as the counterion. It has a role as an antimicrobial food preservative. It contains an (E,E)-sorbate.; Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses.
• Solubility: Solubility in water at 20 °C: 58.2%; in alcohol: 6.5%; Very soluble in water; Soluble in water at 25 °C; 58.5 g in 100 cc water at 25 °C; Soluble in ethanol; 2.0 g/mL alcohol at 20 °C
• Synonyms: (2E,4E)-2,4-Hexadienoic Acid Potassium Salt; (E,E)-2,4-Hexadienoic Acid Potassium Salt; Sorbic Acid Potassium Salt; E 202; E 202 (preservative); K 60/95; PO 300; Potassium (E,E)-Hexa-2,4-dienoate
• PubChem Compound: 23673839
• Last Modified: Nov 11 2021